Cas no 33731-13-4 (Benzaldehyde,5-methyl-2-(1-methylethyl)-)

• Product Name: Benzaldehyde,5-methyl-2-(1-methylethyl)-
• CAS No: 33731-13-4
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 294436
• Update Time: 2026-05-14

Benzaldehyde,5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,5-methyl-2-(1-methylethyl)-
• 3-Methyl-6-isopropylbenzaldehyde
• p-Cymene-3-carboxaldehyde(6CI,8CI)

• Inchi： InChI=1S/C11H14O/c1-8(2)11-5-4-9(3)6-10(11)7-12/h4-8H,1-3H3
• InChI Key： VDGRYGKGIKVILA-UHFFFAOYSA-N
• SMILES： CC1=CC(C=O)=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1

Experimental Properties

• PSA: 17.07